Cas no 132874-06-7 (Methyl 3-(bromomethyl)-2-nitrobenzoate)

Methyl 3-(bromomethyl)-2-nitrobenzoate is a brominated aromatic ester with significant utility in synthetic organic chemistry. Its key structural features—a reactive bromomethyl group and an electron-withdrawing nitro substituent—make it a versatile intermediate for nucleophilic substitution reactions, cyclizations, and further functionalization. The ester group enhances solubility in organic solvents, facilitating handling in multi-step syntheses. This compound is particularly valuable in the preparation of pharmaceuticals, agrochemicals, and advanced materials, where its ability to introduce both nitro and bromomethyl functionalities is advantageous. High purity and stability under controlled conditions ensure consistent performance in demanding applications. Proper storage under inert conditions is recommended to maintain reactivity.

Methyl 3-(bromomethyl)-2-nitrobenzoate structure

132874-06-7 structure

Product Name:Methyl 3-(bromomethyl)-2-nitrobenzoate

CAS No:132874-06-7

MF:C₉H₈BrNO₄

MW:274.068121910095

MDL:MFCD09863874

CID:1231529

PubChem ID:22509333

Update Time:2025-05-21

Methyl 3-(bromomethyl)-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-(bromomethyl)-2-nitrobenzoate
- SureCN1030553
- methyl 2-nitro-3-bromomethylbenzoate
- 3-bromomethyl-2-nitrobenzoic acid methyl ester
- CTK0C0548
- methyl 3-bromomethyl-2-nitrobenzoate
- Benzoic acid, 3-(bromomethyl)-2-nitro-, methyl ester
- ACMC-20mupg
- GBBIAIKDRXKCQO-UHFFFAOYSA-N
- AK545442
- DB-370774
- MFCD09863874
- DTXSID50626390
- Methyl3-(bromomethyl)-2-nitrobenzoate
- 132874-06-7
- AKOS030524075
- DS-19381
- SCHEMBL1030553
- MDL： MFCD09863874
- Inchi： 1S/C9H8BrNO4/c1-15-9(12)7-4-2-3-6(5-10)8(7)11(13)14/h2-4H,5H2,1H3
- InChI Key： GBBIAIKDRXKCQO-UHFFFAOYSA-N
- SMILES： BrCC1C=CC=C(C(=O)OC)C=1[N+](=O)[O-]

Computed Properties

Exact Mass: 272.96364
Monoisotopic Mass: 272.96367g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 253
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 72.1
XLogP3: 2.2

Experimental Properties

PSA: 72.12

Methyl 3-(bromomethyl)-2-nitrobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015009490-250mg	Methyl 3-bromomethyl-2-nitrobenzoate	132874-06-7	97%	250mg	470.40 USD	2021-06-21
Alichem	A015009490-500mg	Methyl 3-bromomethyl-2-nitrobenzoate	132874-06-7	97%	500mg	815.00 USD	2021-06-21
Alichem	A015009490-1g	Methyl 3-bromomethyl-2-nitrobenzoate	132874-06-7	97%	1g	1,460.20 USD	2021-06-21
SHANG HAI XIAN DING Biotechnology Co., Ltd.	HK130-5g	Methyl 3-(bromomethyl)-2-nitrobenzoate	132874-06-7	97%	5g	7185CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	HK130-1g	Methyl 3-(bromomethyl)-2-nitrobenzoate	132874-06-7	97%	1g	2563CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	HK130-250mg	Methyl 3-(bromomethyl)-2-nitrobenzoate	132874-06-7	97%	250mg	1021CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	HK130-100mg	Methyl 3-(bromomethyl)-2-nitrobenzoate	132874-06-7	97%	100mg	640CNY	2021-05-08
abcr	AB528612-1 g	Methyl 3-(bromomethyl)-2-nitrobenzoate; .	132874-06-7		1g	€102.00	2023-04-17
abcr	AB528612-5 g	Methyl 3-(bromomethyl)-2-nitrobenzoate; .	132874-06-7		5g	€261.50	2023-04-17
abcr	AB528612-25 g	Methyl 3-(bromomethyl)-2-nitrobenzoate; .	132874-06-7		25g	€847.80	2023-04-17